1-(Cyclopropyloxy)-2-iodo-4-(trifluoromethoxy)benzene

• Molecular Formula: C10H8F3IO2
• Molecular Weight: 344.07 g/mol
• IUPAC Name: 1-cyclopropyloxy-2-iodo-4-(trifluoromethoxy)benzene
• InChI: InChI=1S/C10H8F3IO2/c11-10(12,13)16-7-3-4-9(8(14)5-7)15-6-1-2-6/h3-6H,1-2H2
• InChI Key: WHQBECGSALWCJD-UHFFFAOYSA-N
• Canonical SMILES: C1CC1OC2=C(C=C(C=C2)OC(F)(F)F)I

Description

1-(Cyclopropyloxy)-2-iodo-4-(trifluoromethoxy)benzene is a useful research compound. Its molecular formula is C10H8F3IO2 and its molecular weight is 344.07 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

An ice-cooled solution of sodium nitrite (3.55 g, 51 mmol) in water (10 mL) was added dropwise to a stirred, cooled (0° C.) solution of 2-cyclopropoxy-5-(trifluoromethoxy)benzeneamine (Description 7, 4.8 g, 20.6 mmol) in aqueous hydrochloric acid (5M, 300 mL), maintaining the internal temperature at 0° C. The mixture was stirred at 0° C. for 30 min., then potassium iodide (8.55 g, 51.5 mmol) in water (10 mL) was added dropwise, maintaining the internal temperature at 0° C. The mixture was stirred at 0° C. for 30 min., then allowed to warm up to room temperature and stirred until nitrogen evolution ceased. The mixture was extracted with ether, the organic fraction was washed with aqueous sodium thiosulfate (10%), dried (MgSO4), and the solvent was evaporated under reduced pressure. The residue was purified by flash column chromatography on silica gel, eluting with hexane/Et2O (98:2 increasing to 95:5), to give the title compound as a colourless oil (6.23 g, 88%). 1H NMR (360 MHz, CDCl3) δ7.62 (1H, d, J 2.4 Hz), 7.20 (1H, dd, J 9.1, 2.4 Hz), 7.15 (1H, d, J 9.1 Hz), 3.80 (1H, m), and 0.83 (4H, m).

Synthesis routes and methods II

Procedure details

1-(Vinyloxy)-2-iodo-4-(trifluoromethoxy)benzene (Description 11; 7.6 g, 23 mmol) and chloroiodomethane (5.4 mL, 74 mmol) were dissolved in 1,2-dichloroethane (40 mL) and cooled to 0° C. Diethyl zinc (3.8 mL, 36.8 mmol) was then added dropwise. The solution was allowed to warm to room temperature for 10 minutes, then cooled back to 0° C. when it was quenched with saturated aqueous ammonium chloride solution (50 mL). The suspension formed was extracted with 50% diethyl ether/hexane (2×100 mL) and the extracts dried (MgSO4). Concentration yielded a yellow oil which was purified by silica chromatography to give the title compound as a clear oil (5.84 g, 17 mmol).